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Compound of Interest

Compound Name: Fmoc-Thr-OBu-t

Cat. No.: B038694

Technical Data for Fmoc-Thr(tBu)-OH

For researchers, scientists, and professionals in drug development, precise identification and
characterization of reagents are paramount. This document provides core technical
specifications for Fmoc-Thr(tBu)-OH, a commonly used amino acid derivative in solid-phase
peptide synthesis.

Compound Identification and Properties

The following table summarizes the key quantitative data for Fmoc-Thr(tBu)-OH.

Parameter Value Reference
CAS Number 71989-35-0 [11[2][3]141[5]
Molecular Weight 397.46 g/mol [1][2]
Molecular Formula C23H27NOs [1112]

Fmoc-Thr(tBu)-OH is a threonine derivative where the amino group is protected by a
fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain hydroxyl group is protected by a
tert-butyl (tBu) group.[3] This dual protection strategy is fundamental in Fmoc-based peptide
synthesis protocols. The tert-butyl protecting group on the side chain is stable under the mild
basic conditions used for Fmoc group removal but can be cleaved using trifluoroacetic acid
(TFA) during the final cleavage of the peptide from the resin.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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